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Compound of Interest

Compound Name: Glycyl H-1152 hydrochloride

Cat. No.: B024257 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This guide provides essential, immediate safety and logistical information for the

proper disposal of Glycyl H-1152 hydrochloride, a selective Rho-kinase (ROCK) inhibitor.

Adherence to these procedures is vital to ensure the safety of laboratory personnel and to

maintain compliance with environmental regulations.

Hazard Profile and Safety Precautions
Glycyl H-1152 hydrochloride is classified as a hazardous substance with the following key

characteristics[1][2]:

Flammability: It is a highly flammable liquid and vapor[1][2].

Toxicity: The compound is toxic if swallowed, in contact with skin, or inhaled[1].

Organ Damage: It is known to cause damage to the central nervous system and visual

organs[1].

Given these hazards, the following personal protective equipment (PPE) is mandatory when

handling Glycyl H-1152 hydrochloride:

Protective gloves

Protective clothing
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Eye and face protection

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of vapors[3].

Quantitative Data Summary
The following table summarizes the inhibitory activity and physical properties of Glycyl H-1152
hydrochloride.

Property Value Reference

IC50 for ROCKII 11.8 nM [4]

IC50 for Aurora A 2.35 µM [4]

IC50 for CaMKII 2.57 µM [4]

IC50 for PKG 3.26 µM [4]

IC50 for PKA >10 µM [5]

IC50 for PKC >10 µM [5]

Molecular Formula C18H26Cl2N4O3S [2]

Molecular Weight 449.4 g/mol [5][6]

Signaling Pathway
Glycyl H-1152 hydrochloride is a potent inhibitor of Rho-associated coiled-coil containing

protein kinase (ROCK). The ROCK signaling pathway plays a crucial role in regulating cell

shape, motility, and contraction. The diagram below illustrates the general ROCK signaling

cascade.
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Figure 1: Simplified ROCK Signaling Pathway and Inhibition by Glycyl H-1152 hydrochloride.

Experimental Protocol: Proper Disposal Procedure
The disposal of Glycyl H-1152 hydrochloride must be conducted in accordance with local,

state, and federal regulations[2][3]. The following is a step-by-step guide for the proper disposal

of this compound in a laboratory setting.

1. Waste Identification and Segregation:

Pure Compound (Unused): Any unused or expired pure Glycyl H-1152 hydrochloride
should be treated as hazardous chemical waste.

Contaminated Materials: All materials that have come into contact with Glycyl H-1152
hydrochloride, including but not limited to, pipette tips, gloves, vials, and bench paper, must

be considered contaminated and disposed of as hazardous waste.

Solutions: Solutions containing Glycyl H-1152 hydrochloride should be collected in a

designated, sealed, and properly labeled waste container. Do not mix with other incompatible

waste streams.

2. Waste Collection and Storage:
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Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The

container should be made of a material compatible with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Glycyl H-1152 hydrochloride," and the associated hazards (Flammable, Toxic).

Storage: Store the waste container in a designated, well-ventilated, and secure secondary

containment area away from heat, sparks, and open flames[2]. The storage area should be

clearly marked as a hazardous waste accumulation site.

3. Disposal Workflow:

The following diagram outlines the logical workflow for the disposal of Glycyl H-1152
hydrochloride.
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Figure 2: Step-by-step workflow for the proper disposal of Glycyl H-1152 hydrochloride
waste.

4. Emergency Procedures:

Spills: In the event of a spill, evacuate the area and ensure adequate ventilation. Absorb the

spill with an inert, non-combustible material (e.g., vermiculite, sand) and place it in a sealed

container for disposal. Do not use combustible materials such as paper towels to clean up a

spill of a flammable liquid.

Accidental Release: For larger spills, or if the spill cannot be safely managed by laboratory

personnel, contact your institution's Environmental Health and Safety (EHS) department

immediately.

5. Final Disposal:

Certified Vendor: The final disposal of Glycyl H-1152 hydrochloride waste must be handled

by a licensed and certified hazardous waste disposal company. Your institution's EHS

department will have established procedures for the pickup and disposal of chemical waste.

Documentation: Ensure that all required waste manifest forms are completed accurately to

document the transfer of waste to the disposal vendor.

By following these procedures, researchers can ensure the safe and compliant disposal of

Glycyl H-1152 hydrochloride, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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